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Compound of Interest

Compound Name: Terbium-155

Cat. No.: B1209105 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on optimizing Terbium-155 (Tb-155) SPECT imaging resolution.

The following troubleshooting guides and frequently asked questions (FAQs) address common

challenges and provide detailed experimental protocols.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What is the most critical hardware choice for improving the resolution of Tb-155 SPECT

imaging?

A1: The choice of collimator has a major impact on the sensitivity and resolution of the SPECT

system.[1][2] For preclinical Tb-155 imaging, a high-energy ultra-high resolution (HEUHR)

collimator has been shown to achieve superior spatial resolution (< 0.85 mm) and quantitative

accuracy compared to high-sensitivity collimators.[3][4][5] While a high-sensitivity collimator

may provide better qualitative images in low-count scenarios, the HEUHR collimator is

recommended for high-resolution quantitative imaging.

Q2: My images have poor resolution. Which acquisition parameter should I optimize first?

A2: After collimator selection, optimizing the energy window settings is crucial. Tb-155 has

multiple photon emissions, with key photopeaks at 86.6 keV and 105.3 keV.[6] For the best

quantitative accuracy and inter-rod contrast, it is recommended to use the higher energy 105.3
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keV photopeak for reconstruction. Images reconstructed from higher energy photopeaks

generally exhibit less blurring and higher contrast.

Q3: How do I choose the right reconstruction algorithm and what are the optimal parameters?

A3: Iterative reconstruction algorithms, such as Ordered Subset Expectation Maximization

(OSEM), are preferred over traditional filtered back-projection (FBP) because they can better

handle factors like scatter and noise, leading to improved image quality.[7][8] A recommended

starting point for OSEM with Tb-155 is using 16 subsets and 6 iterations.[5] However, the

optimal number of iterations and subsets should be determined empirically to optimize the

contrast-to-noise ratio for your specific imaging system and experimental setup.[5]

Q4: My images appear noisy and have low contrast. What correction methods should I be

using?

A4: To improve image quality, it is essential to apply corrections for photon scatter and

attenuation.[9] The triple energy window (TEW) method is a common and effective technique

for scatter correction in Tb-155 SPECT imaging.[5] Additionally, CT-based attenuation

correction should be employed, which involves co-registering the SPECT data with a CT scan

to create an attenuation map.[5] These corrections will improve quantitative accuracy and

image contrast.[9]

Q5: How can I validate and quantify the resolution of my SPECT system for Tb-155?

A5: Performing a phantom study is the standard method for evaluating system resolution and

quantitative accuracy.[10] A Derenzo or hot rod resolution phantom, with rods of varying

diameters, is filled with a known activity concentration of Tb-155 and imaged.[3][4][5] The

resulting images are then analyzed to determine the smallest resolvable rod diameter and to

calculate metrics like inter-rod contrast and recovery coefficients.[3][4]

Quantitative Data Summary
The following tables summarize the performance of different collimators and reconstruction

photopeaks for Tb-155 SPECT imaging based on a preclinical study.

Table 1: Spatial Resolution with Different Collimators for Tb-155
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Collimator Type Smallest Resolvable Rod Diameter

High-Energy Ultra-High Resolution (HEUHR) < 0.85 mm

Extra Ultra-High Sensitivity (UHS) ≥ 1.30 mm

Data extracted from a study using a Derenzo hot rod resolution phantom.[3][4][5]

Table 2: Quantitative Accuracy (Recovery Coefficient) for Tb-155 with HEUHR Collimator

Rod Diameter Recovery Coefficient (105 keV photopeak)

≥ 1.1 mm > 75%

1.70 mm up to 92%

Recovery coefficients indicate the accuracy of the measured activity concentration in the

reconstructed image compared to the true concentration.

Experimental Protocols
Protocol 1: High-Resolution Phantom Imaging for
System Validation
This protocol describes the methodology for performing a phantom study to assess the spatial

resolution and quantitative accuracy of a preclinical SPECT system for Tb-155 imaging.

1. Phantom Preparation:

Use a Derenzo hot rod resolution phantom with rod diameters ranging from approximately

0.85 mm to 1.70 mm.

Prepare a solution of Tb-155 with a known activity concentration (e.g., 20-22 MBq/mL).[4]

Carefully fill the phantom with the Tb-155 solution, ensuring no air bubbles are trapped in the

rods.

2. SPECT/CT Scanner Setup:
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Install the desired collimator (e.g., HEUHR for high resolution).

Perform energy calibration for the Tb-155 photopeaks.

Set the acquisition field of view (FOV) to encompass the entire phantom.

3. Image Acquisition:

Acquire data in list mode to allow for flexible energy window selection during reconstruction.

Set the primary energy window around the 105.3 keV photopeak (e.g., 15% width).[5]

Set up two adjacent energy windows for scatter correction using the Triple Energy Window

method.[5]

Acquire data for a sufficient duration to achieve high counts (e.g., 60 minutes).

Following the SPECT acquisition, perform a CT scan for attenuation correction.

4. Image Reconstruction:

Use an OSEM iterative reconstruction algorithm.[5]

Start with 16 subsets and 6 iterations, and adjust as needed to optimize the contrast-to-noise

ratio.[5]

Apply scatter correction using the Triple Energy Window method.[5]

Apply CT-based attenuation correction.[5]

Reconstruct images with a small voxel size (e.g., 0.4 mm³).[5]

5. Data Analysis:

Visually inspect the reconstructed images to determine the smallest set of rods that can be

clearly distinguished.

Quantify inter-rod contrast and recovery coefficients for each rod size to assess resolution

and quantitative accuracy.[3][4]
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Workflow for Tb-155 SPECT Phantom Study.

Quantitative Accuracy Qualitative Assessment
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of the imaging study?
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(< 1.0 mm)?

Quantitative

Low counts expected
(e.g., in vivo small animal)?

Qualitative

Use High-Energy Ultra-High
Resolution (HEUHR) Collimator

Benefit: Superior resolution
and quantitative accuracy

Use Extra Ultra-High
Sensitivity (UHS) Collimator

Benefit: Better image quality
in low-count scenarios

Click to download full resolution via product page

Decision pathway for collimator selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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